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Introduction
Diclofenac is a widely used non-steroidal anti-inflammatory drug (NSAID) that exhibits

analgesic, anti-inflammatory, and antipyretic properties.[1][2] It is commonly available in various

pharmaceutical formulations such as tablets, capsules, and gels. Quality control of these

formulations is crucial to ensure their safety and efficacy. Ultraviolet-Visible (UV-Vis)

spectrophotometry is a simple, cost-effective, and rapid analytical technique extensively used

for the quantitative analysis of drugs in pharmaceutical dosage forms.[3][4] This application

note provides detailed protocols for the determination of diclofenac in pharmaceutical

preparations using UV-Vis spectrophotometry.

Principle
The quantitative determination of diclofenac by UV-Vis spectrophotometry is based on Beer-

Lambert's law. This law states that the absorbance of a solution is directly proportional to the

concentration of the absorbing species and the path length of the light passing through the

solution. Diclofenac possesses a chromophore that absorbs UV radiation at a specific

wavelength (λmax). By measuring the absorbance of a sample solution at its λmax and

comparing it with a standard calibration curve, the concentration of diclofenac in the sample

can be accurately determined. The λmax for diclofenac can vary depending on the solvent

used.[5]
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Materials and Reagents
Instrumentation: A double-beam UV-Vis spectrophotometer with a 1 cm quartz cuvette is

required.[1][4]

Chemicals and Reagents:

Diclofenac Sodium or Potassium reference standard

Methanol (Analytical Grade)[6][7]

Ethanol 96% (Analytical Grade)[4]

Distilled Water[3]

Commercially available diclofenac tablets

Glassware: Volumetric flasks, pipettes, beakers, and other standard laboratory glassware.

Experimental Protocols
Method 1: Determination of Diclofenac using Methanol
This protocol outlines the procedure for the quantitative determination of diclofenac using

methanol as the solvent.

4.1.1 Preparation of Standard Stock Solution (100 µg/mL):

Accurately weigh 10 mg of the diclofenac reference standard.

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve the standard in a small amount of methanol and then make up the volume to the

mark with methanol.[6]

This will result in a standard stock solution of 100 µg/mL.

4.1.2 Preparation of Calibration Standards:
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From the standard stock solution, prepare a series of calibration standards by appropriate

dilutions with methanol to obtain concentrations in the range of 6-21 µg/mL.[6]

For example, to prepare a 6 µg/mL solution, pipette 6 mL of the stock solution into a 100 mL

volumetric flask and make up the volume with methanol.

4.1.3 Determination of Wavelength of Maximum Absorbance (λmax):

Take a 10 µg/mL solution of diclofenac in methanol.

Scan the solution in the UV region from 200-400 nm using methanol as a blank.

The wavelength at which maximum absorbance is observed is the λmax. For diclofenac in

methanol, the λmax is approximately 282 nm.[6][8]

4.1.4 Construction of Calibration Curve:

Measure the absorbance of each calibration standard at the determined λmax (282 nm).

Plot a graph of absorbance versus concentration.

The resulting plot should be linear, and the equation of the line (y = mx + c) and the

correlation coefficient (r²) should be determined.

4.1.5 Preparation of Sample Solution (from Tablets):

Weigh and finely powder 20 diclofenac tablets.

Accurately weigh a quantity of the powdered tablets equivalent to 10 mg of diclofenac and

transfer it to a 100 mL volumetric flask.

Add about 70 mL of methanol and sonicate for 10-15 minutes to ensure complete dissolution

of the drug.[6]

Make up the volume to 100 mL with methanol and mix well.

Filter the solution through a suitable filter paper.
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From the filtered solution, prepare an appropriate dilution with methanol to obtain a final

concentration within the calibration range (e.g., 15 µg/mL).[6]

4.1.6 Analysis of the Sample Solution:

Measure the absorbance of the final sample solution at 282 nm.

Determine the concentration of diclofenac in the sample solution using the calibration curve

equation.

Calculate the amount of diclofenac in the original tablet.

Method 2: Determination of Diclofenac using Distilled
Water
This protocol describes the use of distilled water as a solvent for the analysis of diclofenac.

4.2.1 Preparation of Standard Stock Solution (100 µg/mL):

Accurately weigh 10 mg of the diclofenac reference standard.[3]

Transfer it to a 100 mL volumetric flask.

Dissolve and make up the volume with distilled water.[3]

4.2.2 Preparation of Calibration Standards:

Prepare a series of working standards in the concentration range of 8-16 µg/mL by diluting

the stock solution with distilled water.[3]

4.2.3 Determination of Wavelength of Maximum Absorbance (λmax):

Scan a 10 µg/mL solution of diclofenac in distilled water from 200-400 nm against a distilled

water blank.

The λmax for diclofenac in distilled water is approximately 275-276 nm.[1][3]

4.2.4 Construction of Calibration Curve:
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Measure the absorbance of the prepared calibration standards at the determined λmax.

Plot a graph of absorbance versus concentration to obtain the calibration curve.

4.2.5 Preparation of Sample Solution (from Tablets):

Follow the same procedure as in section 4.1.5, using distilled water as the solvent.

4.2.6 Analysis of the Sample Solution:

Measure the absorbance of the diluted sample solution at the λmax.

Calculate the concentration of diclofenac using the calibration curve.

Data Presentation
The following table summarizes the quantitative data from various spectrophotometric methods

for the determination of diclofenac.

Solvent
λmax
(nm)

Linearit
y Range
(µg/mL)

Correlat
ion
Coeffici
ent (r²)

LOD
(µg/mL)

LOQ
(µg/mL)

Recover
y (%)

Referen
ce

Water 276 - - - -
96.4 -

104
[1]

Distilled

Water
275 8 - 16 0.9969 - - - [3]

Ethanol

(96%)
285 5 - 30 0.9993 1.10 3.34 98 - 106 [4]

Methanol 282 6 - 21 0.9985 0.0885 0.250 103.53 [6]

Methanol
250-350

(AUC)
10 - 50 0.997 - - 99.38 [7]

LOD: Limit of Detection, LOQ: Limit of Quantitation, AUC: Area Under Curve
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Experimental Workflow and Diagrams
The general workflow for the spectrophotometric determination of diclofenac is depicted in the

following flowchart.
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Caption: Workflow for Spectrophotometric Analysis of Diclofenac.
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Conclusion
The UV-Vis spectrophotometric methods described are simple, rapid, accurate, and precise for

the quantitative determination of diclofenac in pharmaceutical preparations. These protocols

can be effectively used for routine quality control analysis. The choice of solvent can influence

the wavelength of maximum absorbance, and the validation parameters confirm the suitability

of these methods as per ICH guidelines.[3][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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